Cas no 153208-27-6 (Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
• CAS No: 153208-27-6
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 4826430
• PubChem ID: 57269596
• Update Time: 2025-09-23

Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
• ethyl 4-iodo-2,5-dimethylpyrazole-3-carboxylate
• 1,3-Dimethyl-4-iodo-5-pyrazolcarboxylic acid ethyl ester
• Ethyl4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
• UCOUEJCUOVTMDT-UHFFFAOYSA-N
• SCHEMBL9430452
• 153208-27-6

• Inchi： 1S/C8H11IN2O2/c1-4-13-8(12)7-6(9)5(2)10-11(7)3/h4H2,1-3H3
• InChI Key： UCOUEJCUOVTMDT-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C)C=1C(=O)OCC

Computed Properties

• Exact Mass: 293.98653g/mol
• Monoisotopic Mass: 293.98653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1